Cas no 69383-56-8 (Benzenesulfonic acid,2,4-dimethyl-5-nitro-, sodium salt (1:1))

• Product Name: Benzenesulfonic acid,2,4-dimethyl-5-nitro-, sodium salt (1:1)
• CAS No: 69383-56-8
• MF: C₈H₉NNaO₅S
• MW: 254.215532064438
• CID: 511159
• PubChem ID: 54602630
• Update Time: 2025-04-19

Benzenesulfonic acid,2,4-dimethyl-5-nitro-, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,2,4-dimethyl-5-nitro-, sodium salt (1:1)
• sodium,2,4-dimethyl-5-nitrobenzenesulfonic acid
• NSC201518
• NSC-201518
• sodium;2,4-dimethyl-5-nitrobenzenesulfonic acid
• DTXSID70713397
• 69383-56-8

• Inchi： 1S/C8H9NO5S.Na/c1-5-3-6(2)8(15(12,13)14)4-7(5)9(10)11;/h3-4H,1-2H3,(H,12,13,14);/q;+1
• InChI Key： XWELBDUUCHWSNQ-UHFFFAOYSA-N
• SMILES： S(C1C=C(C(C)=CC=1C)[N+](=O)[O-])(=O)(=O)O.[Na+]

Computed Properties

• Exact Mass: 231.02017
• Monoisotopic Mass: 254.01
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 352
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 109A^2

Experimental Properties

• Density: 1.476
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.583
• PSA: 97.51
• LogP: 3.06230